Cas no 2229233-92-3 (N-methyl-N-{2-methyl-4-(trifluoromethyl)phenylmethyl}hydroxylamine)

• Product Name: N-methyl-N-{2-methyl-4-(trifluoromethyl)phenylmethyl}hydroxylamine
• CAS No: 2229233-92-3
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 5847542
• PubChem ID: 165965985
• Update Time: 2025-10-29

N-methyl-N-{2-methyl-4-(trifluoromethyl)phenylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-{2-methyl-4-(trifluoromethyl)phenylmethyl}hydroxylamine
• 2229233-92-3
• EN300-1953509
• N-methyl-N-{[2-methyl-4-(trifluoromethyl)phenyl]methyl}hydroxylamine

• Inchi： 1S/C10H12F3NO/c1-7-5-9(10(11,12)13)4-3-8(7)6-14(2)15/h3-5,15H,6H2,1-2H3
• InChI Key： CSICLPXLUMHXBL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CN(C)O)=C(C)C=1)(F)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.5Ų

Additional information on N-methyl-N-{2-methyl-4-(trifluoromethyl)phenylmethyl}hydroxylamine

Introduction to N-methyl-N-{2-methyl-4-(trifluoromethyl)phenylmethyl}hydroxylamine (CAS No. 2229233-92-3)

N-methyl-N-{2-methyl-4-(trifluoromethyl)phenylmethyl}hydroxylamine, a compound with the chemical formula C₁₄H₂₀F₃N₂O, is a significant molecule in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a trifluoromethyl group and a hydroxylamine moiety makes it a versatile intermediate for synthesizing various bioactive molecules.

The CAS No. 2229233-92-3 identifies this compound as a specific chemical entity, ensuring precise identification and classification in scientific literature and databases. This numbering system is crucial for researchers to locate and reference the compound accurately, facilitating collaboration and knowledge sharing across global scientific communities.

In recent years, the pharmaceutical industry has seen a surge in the development of molecules containing fluorine atoms, particularly the trifluoromethyl group. This substitution pattern is widely recognized for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. The incorporation of a trifluoromethyl group in N-methyl-N-{2-methyl-4-(trifluoromethyl)phenylmethyl}hydroxylamine underscores its potential as a building block for next-generation therapeutics.

The hydroxylamine moiety in this compound adds another layer of complexity and functionality. Hydroxylamine derivatives are known for their reactivity and role in various biochemical pathways. They have been explored as intermediates in the synthesis of antimalarial agents, anticancer drugs, and other therapeutic compounds. The combination of a hydroxylamine group with the trifluoromethyl-substituted aromatic ring in N-methyl-N-{2-methyl-4-(trifluoromethyl)phenylmethyl}hydroxylamine suggests multifaceted applications in drug discovery.

Recent studies have highlighted the importance of fluorinated hydroxylamine derivatives in medicinal chemistry. These compounds exhibit unique electronic properties due to the presence of fluorine atoms, which can influence their interactions with biological targets. For instance, fluorine atoms can induce dipole moments and enhance lipophilicity, making these molecules more effective at crossing biological membranes. This property is particularly valuable in designing drugs that require oral administration or topical application.

The synthesis of N-methyl-N-{2-methyl-4-(trifluoromethyl)phenylmethyl}hydroxylamine involves intricate organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, are often employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in synthetic organic chemistry that enable the creation of complex molecules like this one.

In terms of biological activity, N-methyl-N-{2-methyl-4-(trifluoromethyl)phenylmethyl}hydroxylamine has shown promise in preclinical studies as a potential scaffold for developing novel therapeutic agents. Its structural features suggest interactions with various biological targets, including enzymes and receptors involved in disease pathways. While specific details of its pharmacological profile are still under investigation, preliminary data indicate that this compound may exhibit desirable properties such as selectivity and efficacy.

The use of computational modeling and high-throughput screening techniques has accelerated the discovery process for compounds like N-methyl-N-{2-methyl-4-(trifluoromethyl)phenylmethyl}hydroxylamine. These tools allow researchers to predict molecular properties and optimize synthetic routes before conducting expensive wet-lab experiments. By integrating experimental data with computational insights, scientists can design more efficient drug development pipelines, reducing time-to-market for new therapeutics.

The role of fluorinated compounds in modern medicine cannot be overstated. The trifluoromethyl group, in particular, has become a cornerstone in drug design due to its ability to modulate drug behavior post-administration. It enhances binding affinity by increasing lipophilicity and metabolic stability while minimizing unwanted side effects. As such, N-methyl-N-{2-methyl-4-(trifluoromethyl)phenylmethyl}hydroxylamine represents an exciting opportunity for medicinal chemists to explore new therapeutic avenues.

In conclusion, N-methyl-N-{2-methy l-4-(trifluorometh yl)phen ylmeth yl}hydroxy lamine (CAS No. 2229233-92-3) is a structurally unique and functionally versatile compound with significant potential in pharmaceutical research. Its combination of a trifluorometh yl group and a hyd roxy lamine moiety makes it an attractive intermediate for synthesizing bioactive molecules. Ongoing research continues to uncover new applications for this compound, reinforcing its importance as a tool in drug discovery and development.